Cas no 41027-36-5 (Isoxazole, 3-methyl-5-(2-methylpropyl)-)

• Product Name: Isoxazole, 3-methyl-5-(2-methylpropyl)-
• CAS No: 41027-36-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 2826645
• PubChem ID: 10374531
• Update Time: 2025-04-21

Isoxazole, 3-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 41027-36-5
• DTXSID80438802
• Isoxazole, 3-methyl-5-(2-methylpropyl)-
• 5-isobutyl-3-methylisoxazole
• SCHEMBL1162479

• Inchi： 1S/C8H13NO/c1-6(2)4-8-5-7(3)9-10-8/h5-6H,4H2,1-3H3
• InChI Key： OSTZGUXSUHIMJK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CC(C)C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles